[3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-[(2,6-difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C12H14F2N2/c13-9-2-1-3-10(14)8(9)4-11-5-12(6-11,7-11)16-15/h1-3,16H,4-7,15H2
• InChI Key: SIFSCRUWLBZWMM-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)NN)CC3=C(C=CC=C3F)F
• Molecular Formula: C12H14F2N2
• Molecular Weight: 224.25 g/mol

Description

[3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine is a chemical compound that has been studied extensively for its potential use in various scientific research applications. This compound is known to have a unique mechanism of action and has been shown to have significant biochemical and physiological effects.1.1]pentanyl]hydrazine.

Mechanism of Action

The mechanism of action of [3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine involves the inhibition of the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is a key enzyme in the de novo pyrimidine synthesis pathway, which is essential for the growth and proliferation of cancer cells. By inhibiting DHODH, [3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine can effectively inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
[3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine has been shown to have significant biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of [3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine is its specificity for DHODH. This compound has been shown to have minimal off-target effects, which makes it an ideal tool for studying the role of DHODH in cancer and other diseases. However, one limitation of [3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine is its solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of [3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine. One area of interest is the development of new analogs of this compound with improved solubility and potency. Another area of interest is the study of the role of DHODH in other diseases, such as autoimmune disorders and viral infections. Additionally, [3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine could be used in combination with other drugs to enhance their efficacy in cancer treatment. Overall, the study of [3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine has the potential to lead to new insights and therapies for a variety of diseases.

Synthesis Methods

The synthesis method for [3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine involves the reaction of 1,3-bis(2,6-difluorobenzyl)-1,1,1-tris(hydroxymethyl)propane with hydrazine hydrate in the presence of a catalyst. This reaction results in the formation of [3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine as a white solid.

Scientific Research Applications

[3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine has been studied extensively for its potential use in various scientific research applications. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that [3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine has significant anti-cancer properties and can inhibit the growth of cancer cells.